Cas no 169545-12-4 (L-Tryptophan, N-[N-(3,5-dinitrobenzoyl)-N-methyl-D-phenylalanyl]-)

• Product Name: L-Tryptophan, N-[N-(3,5-dinitrobenzoyl)-N-methyl-D-phenylalanyl]-
• CAS No: 169545-12-4
• MF: C₂₈H₂₅N₅O₈
• MW: 559.526806592941
• CID: 1356348
• Update Time: 2024-08-17

L-Tryptophan, N-[N-(3,5-dinitrobenzoyl)-N-methyl-D-phenylalanyl]- Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, N-[N-(3,5-dinitrobenzoyl)-N-methyl-D-phenylalanyl]-
• L-Tryptophan, N-[N-(3,5-dinitrobenzoyl)-N-methyl-D-phenylalanyl]- (9CI)

• Inchi： 1S/C28H25N5O8/c1-31(27(35)18-12-20(32(38)39)15-21(13-18)33(40)41)25(11-17-7-3-2-4-8-17)26(34)30-24(28(36)37)14-19-16-29-23-10-6-5-9-22(19)23/h2-10,12-13,15-16,24-25,29H,11,14H2,1H3,(H,30,34)(H,36,37)/t24-,25+/m0/s1
• InChI Key： VDDWAJRWRLRCBL-LOSJGSFVSA-N
• SMILES： C(O)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@@H](CC1=CC=CC=C1)N(C(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)C

Computed Properties

• Exact Mass: 559.17045

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• Boiling Point: 895.3±65.0 °C(Predicted)
• PSA: 188.78
• pka: 3.31±0.10(Predicted)